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Compound of Interest

Compound Name: 2'-Deoxyadenosine-13C10

Cat. No.: B15136241 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2'-Deoxyadenosine-¹³C₁₀, a stable

isotope-labeled nucleoside crucial for various research applications. This document covers its

chemical identity, suppliers, and detailed experimental protocols for its use in metabolic tracing

and analysis.

Core Data: CAS Number and Supplier Information
While a specific CAS number for 2'-Deoxyadenosine-¹³C₁₀ is not readily available in public

databases, a closely related compound, 2'-Deoxyadenosine monohydrate (¹³C₁₀, ⁹⁸%; ¹⁵N₅, ⁹⁶-

⁹⁸%), is assigned CAS Number 2483830-27-7[1]. For research and procurement purposes, it is

advisable to consult with suppliers regarding the exact isotopic purity and CAS number of their

specific product.

Several reputable suppliers offer 2'-Deoxyadenosine-¹³C₁₀ and its derivatives. The following

table summarizes the available information.
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Supplier Product Name Catalog Number Notes

Cambridge Isotope

Laboratories, Inc.

2'-Deoxyadenosine

monohydrate (¹³C₁₀,

98%; ¹⁵N₅, 96-98%)

CNLM-3896-CA
Also available as a

phosphoramidite.

Sigma-Aldrich (Merck)

2'-Deoxyadenosine-

¹³C₁₀,¹⁵N₅ 5'-

triphosphate disodium

salt solution

646237
Supplied as a 100 mM

solution[2].

MedChemExpress
2'-Deoxyadenosine-

¹³C₁₀
HY-136648-S-13C10

Labeled 2'-

Deoxyadenosine.

Experimental Protocols
Stable isotope-labeled nucleosides like 2'-Deoxyadenosine-¹³C₁₀ are powerful tools for tracing

the metabolic fate of deoxyadenosine in various biological systems. Below are detailed

methodologies for key experiments.

Experimental Protocol 1: Metabolic Tracing of 2'-
Deoxyadenosine-¹³C₁₀ in Cell Culture
This protocol outlines the steps for tracing the incorporation of 2'-Deoxyadenosine-¹³C₁₀ into

cellular metabolites and DNA.

1. Cell Culture and Labeling:

Culture cells of interest to mid-log phase in standard growth medium.

Replace the standard medium with a medium containing a known concentration of 2'-

Deoxyadenosine-¹³C₁₀. The optimal concentration should be determined empirically for each

cell line and experimental goal.

For accurate tracing, it is recommended to use a medium prepared with dialyzed fetal bovine

serum to minimize the concentration of unlabeled nucleosides.
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Incubate the cells for a predetermined time course (e.g., 0, 2, 6, 12, 24 hours) to monitor the

dynamics of incorporation.

2. Metabolite Extraction:

Aspirate the labeling medium and wash the cells twice with ice-cold phosphate-buffered

saline (PBS).

Quench metabolism by adding ice-cold 80% methanol.

Scrape the cells and collect the cell lysate in a microcentrifuge tube.

Centrifuge at maximum speed for 10 minutes at 4°C to pellet cellular debris.

Collect the supernatant containing the polar metabolites.

3. DNA Extraction and Hydrolysis:

The cell pellet from the previous step can be used for DNA extraction using a commercial

DNA isolation kit.

After quantification, the purified DNA is enzymatically hydrolyzed to individual

deoxynucleosides using a mixture of DNase I, nuclease P1, and alkaline phosphatase.

4. Sample Analysis by LC-MS/MS:

The extracted metabolites and hydrolyzed DNA are analyzed by liquid chromatography-

tandem mass spectrometry (LC-MS/MS).

Use a suitable chromatography column (e.g., a reversed-phase C18 column) to separate the

metabolites and deoxynucleosides.

The mass spectrometer is operated in multiple reaction monitoring (MRM) mode to

specifically detect and quantify the ¹³C-labeled and unlabeled forms of deoxyadenosine and

its downstream metabolites.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15136241?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol 2: Analysis of 2'-
Deoxyadenosine-¹³C₁₀ Incorporation into DNA by NMR
Spectroscopy
This protocol is designed for the structural and dynamic analysis of DNA containing ¹³C-labeled

deoxyadenosine.

1. Synthesis of ¹³C-Labeled Oligonucleotides:

Chemically synthesize the desired DNA oligonucleotide using solid-phase synthesis.

Incorporate 2'-Deoxyadenosine-¹³C₁₀ phosphoramidite at specific positions within the

oligonucleotide sequence.

2. Purification and Sample Preparation:

Purify the synthesized oligonucleotide by high-performance liquid chromatography (HPLC).

Desalt the purified oligonucleotide and dissolve it in a suitable NMR buffer (e.g., 10 mM

sodium phosphate, 100 mM NaCl, pH 7.0 in 90% H₂O/10% D₂O).

3. NMR Data Acquisition:

Acquire one-dimensional (1D) and two-dimensional (2D) NMR spectra on a high-field NMR

spectrometer equipped with a cryoprobe.

Useful 2D NMR experiments include ¹H-¹³C HSQC (Heteronuclear Single Quantum

Coherence) to observe the directly bonded proton-carbon correlations.

4. Data Analysis:

Process the NMR data using appropriate software (e.g., TopSpin, NMRPipe).

The presence of the ¹³C label will result in specific cross-peaks in the 2D spectra, allowing

for the unambiguous assignment of the labeled deoxyadenosine residue.
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Analyze the chemical shifts and coupling constants to obtain structural information.

Relaxation dispersion NMR experiments can be used to study the dynamics of the DNA.

Visualizations
Metabolic Fate of 2'-Deoxyadenosine
The following diagram illustrates the intracellular metabolic pathway of 2'-deoxyadenosine.

Upon entering the cell, it is phosphorylated to 2'-deoxyadenosine monophosphate (dAMP),

which can be further phosphorylated to the di- and triphosphate forms (dADP and dATP). dATP

is a direct precursor for DNA synthesis.
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Caption: Intracellular metabolism of 2'-Deoxyadenosine-¹³C₁₀.

Experimental Workflow for Metabolic Tracing
This diagram outlines the general workflow for a stable isotope tracing experiment using 2'-

Deoxyadenosine-¹³C₁₀.
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Caption: Workflow for ¹³C tracing experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: 2'-Deoxyadenosine-¹³C₁₀ in
Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15136241#2-deoxyadenosine-13c10-cas-number-
and-supplier]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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